Cas no 1804411-73-1 (2-Bromo-7-(2-chloroacetyl)benzo[d]oxazole)

• Product Name: 2-Bromo-7-(2-chloroacetyl)benzo[d]oxazole
• CAS No: 1804411-73-1
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4820294
• Update Time: 2025-06-09

2-Bromo-7-(2-chloroacetyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-(2-chloroacetyl)benzo[d]oxazole

• Inchi： 1S/C9H5BrClNO2/c10-9-12-6-3-1-2-5(7(13)4-11)8(6)14-9/h1-3H,4H2
• InChI Key： FCHBJKLNFIGWSW-UHFFFAOYSA-N
• SMILES： BrC1=NC2=CC=CC(C(CCl)=O)=C2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1

Additional information on 2-Bromo-7-(2-chloroacetyl)benzo[d]oxazole

Professional Introduction to 2-Bromo-7-(2-chloroacetyl)benzo[d]oxazole (CAS No. 1804411-73-1)

2-Bromo-7-(2-chloroacetyl)benzo[d]oxazole, with the chemical formula C₁₀H₅BrClNO₃, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzo[d]oxazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both bromine and chlorine substituents, along with the acetyl group, makes it a versatile intermediate in synthetic chemistry, particularly in the design of novel therapeutic agents.

The< strong>CAS No. 1804411-73-1 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and regulatory compliance. Its molecular architecture, featuring a benzo[d]oxazole core modified with bromo and chloroacetyl functional groups, positions it as a valuable building block for medicinal chemists. The benzo[d]oxazole scaffold is particularly interesting due to its prevalence in bioactive molecules, including several FDA-approved drugs that exhibit antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a surge in research focused on developing new derivatives of benzo[d]oxazole-based compounds. The introduction of halogenated acetyl groups into the structure enhances reactivity, allowing for further functionalization and tailoring of biological properties. For instance, studies have demonstrated that such modifications can improve binding affinity to target enzymes and receptors, which is crucial for drug efficacy.

One of the most compelling aspects of 2-Bromo-7-(2-chloroacetyl)benzo[d]oxazole is its potential in the development of small-molecule inhibitors. Researchers have leveraged its structural features to design molecules that interact with specific biological pathways implicated in diseases like cancer and neurodegeneration. The bromine atom, in particular, serves as a handle for further chemical modifications via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex scaffolds.

The< strong>2-chloroacetyl moiety adds another layer of reactivity, facilitating the formation of amide bonds when reacted with nucleophiles like amines or peptides. This property makes it an excellent candidate for generating peptidomimetics or protein inhibitors. Such derivatives have shown promise in preclinical studies as potential treatments for various therapeutic indications.

Recent advancements in computational chemistry have further enhanced the utility of 2-Bromo-7-(2-chloroacetyl)benzo[d]oxazole. Molecular modeling studies have been instrumental in predicting how different substituents influence the compound's binding interactions with biological targets. These insights have guided synthetic efforts toward optimizing potency and selectivity. For example, virtual screening campaigns have identified novel analogs with improved pharmacokinetic profiles.

The pharmaceutical industry has taken notice of these developments, with several companies incorporating benzo[d]oxazole derivatives into their pipeline programs. The structural versatility of compounds like CAS No. 1804411-73-1 allows for rapid exploration of chemical space, leading to innovative drug candidates. Collaborative efforts between academic researchers and industry scientists have accelerated the translation of laboratory findings into clinical candidates.

In addition to its role in drug discovery, 2-Bromo-7-(2-chloroacetyl)benzo[d]oxazole has found applications in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of luminescent probes for biochemical assays. These probes are critical tools for studying dynamic processes within cells, such as protein-protein interactions or metabolic pathways.

The synthesis of this compound typically involves multi-step organic reactions starting from readily available precursors like 7-hydroxybenzo[d]oxazole. Key steps include bromination at the 2-position followed by selective acetylation at the 7-position using chloroacetyl chloride under controlled conditions. Purification is often achieved through column chromatography or recrystallization to obtain high-purity material suitable for downstream applications.

Evaluation of< strong>2-Bromo-7-(2-chloroacetyl)benzo[d]oxazole's pharmacological activity has revealed intriguing findings. In vitro assays have shown that certain derivatives exhibit inhibitory effects on enzymes involved in cancer progression, such as kinases and proteases. Preliminary animal studies have also demonstrated promising results regarding tumor growth inhibition and systemic distribution properties.

The future direction of research on this compound lies in exploring its potential as a scaffold for next-generation therapeutics. By integrating insights from structure-based drug design and high-throughput screening, scientists aim to identify analogs with enhanced therapeutic indices. Furthermore, green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and energy consumption.

The growing interest in heterocyclic compounds like benzo[d]oxazoles underscores their importance as pharmacophores across multiple therapeutic areas. As our understanding of biological pathways continues to expand, so too does the demand for innovative molecular tools to modulate these processes effectively.< strong>CAS No. 1804411-73-1, representing just one example among many benzo[d]oxazole derivatives under investigation, exemplifies how structural innovation can drive progress toward new medicines.